ABSTRACTSealable polyethylene bags are widely used to protect and store heritage items. While polyethylene is regarded as a stable material, consideration should be given to potential chemical interactions between the polymer and stored objects. The presence of additives used in manufactured polyethylene storage materials should also be considered when they are used in contact with objects. For this study, infrared spectroscopy has been successfully used to identify storage materials and associated additives, as well as to characterise the chemical changes that they undergo. Three case studies are presented that demonstrate that polyethylene bags can undergo chemical changes when exposed to the typical storage conditions used for heritage objects. The storage of degrading cellulose nitrate items shows that polyethylene undergoes oxidation when exposed to the cellulose nitrate degradation products and is identified as detrimental to long term storage viability of the polyethylene. An investigation of the yellow discolouration of polyethylene bags suggests that the oxidation of antioxidant additives, rather than the polyethylene, is responsible for the colour change. It is also demonstrated that polyethylene bags used in a procedure for the consolidation of archaeological ceramics show an interaction between the adhesive solvent employed and the bag additives.

ABSTRACTThe scientific research output of individuals and institutions is commonly evaluated by the number of publications in journals with high impact factor and their corresponding citations. However, the interdisciplinary character of journals reporting advances in conservation science favors their spread over different categories of the Journal Citation Report (JCR). Here we report an analysis of the evolution of the impact factor, the percentile, and the citations on the JCR indexed conservation journals over the last ten years. Our analysis shows that of the 57 conservation journals indexed in the JCR, only eight of them have an impact factor. These journals are distributed across different categories in the Science Citation Index (SCI) and Social Science Citation Index (SSCI), and these categories are sometimes not suitable and decrease their metric impact. This analysis was complemented by a worldwide survey of conservation professionals on their opinions about publishing in these journals. The survey showed two different perspectives about conservation science journals in relation to the background and work of the responders. Conservators and restorers prefer conservation journals with case studies; while researchers prefer high-impact journals, even if they lie outside of the conservation area, so the overall impact factor of conservation journals remains low (low JIF, low Q values). This dichotomy could be fixed with the creation of a new category for heritage science journals in JCR.

ABSTRACTA collection of studio materials belonging to the Brazilian neo-concrete artist Hélio Oiticica (1937–1980) was analyzed to identify the pigments and binding media present in paint mixtures created by the artist and in Brazilian house, artist, and craft paints. The labels on some of the paint mixtures link them to specific artworks, including Invenções 6, 12, 23, and 34 (1959–1962), and Penetrável 1 (1961), and although the artworks themselves were not available for analysis, Oiticica’s methodical journals include paint recipes for these objects. The findings reveal that Oiticica used a relatively narrow range of red and yellow pigments in the mixtures, and the majority of the paint mixtures appear to be oil or oils mixed with alkyds, sometimes with additional additives, including fungicides and extenders. The journal notes are often brief and incomplete, listing only a few paint mixtures for a given work, although many more paint mixtures exist in the collection. These samples, the only physical legacy remaining for much of Oiticica’s work that was destroyed in a 2009 fire, offer an unparalleled glimpse into the materials used by this seminal artist and suggest a greater complexity to his works than has thus far been appreciated.

ABSTRACTTraditional sticky rice-lime mortar plays an important role in the restoration of Chinese historical buildings. However, its application in ancient building restoration is restricted due to some shortcomings of lime-based materials such as high shrinkage, low hardness in the early phase, cracking during carbonation, etc. In order to make better use of sticky rice-lime mortar, the research presented in this article evaluates the influence of admixtures (flax fiber, polypropylene fiber, and paper fiber) on the properties of traditional sticky rice-lime mortar by testing compressive and flexural strengths, surface hardness, drying shrinkage, water absorption, freezing-thawing cycles, carbonation degree, and through performing X-ray diffraction analysis (XRD) and scanning electron microscopy (SEM). Results revealed that three types of fibers ameliorated the mechanical strength, anti-shrinkage performance, durability, and microstructure of traditional sticky rice-lime mortar. 1.5% paper fiber was the most effective admixture to increase the mechanical properties and reduce the water absorption rates, and it improved the freeze–thaw cycles by more than 10 times; the incorporation of polypropylene fiber significantly reduced the drying shrinkage rates. In the practice of brick-stone cultural heritage conservation, it is recommended to consider adding paper fibers to improve the comprehensive performance of traditional sticky rice-lime mortar and adding polypropylene fibers to improve shrinkage resistance.

ABSTRACTThe field of cultural materials conservation in Indonesia faces various challenges pertinent to developing countries. As some of Indonesia’s emerging conservators, the authors identified that the first best step towards responding to these issues is through two-way learning and collaboration. Through the generous support of the Australia Awards in Indonesia’s Alumni Grant Scheme, the Bali Art and Heritage Conservation Internship Programme (BAHCIP) was conceived in 2020 and carried out in 2021 to act as a collaborative pilot project involving both local practitioners and international experts. At its core, BAHCIP is designed to introduce the conservation profession to cultural heritage workers and volunteers, facilitate knowledge exchange between practitioners, initiate critical and thought-provoking discussions, and most importantly, encourage the interns to pursue formal conservation studies. The main participants in this small-scale programme were recent graduates and emerging conservators as mentors, two local museums in Bali as hosts, and five interns of varying backgrounds. Given Covid-19 restrictions, the programme was delivered through a hybrid setting which involved an online lecture series and a three-week in-person internship. This paper presents an overview of the programme, discusses the unique conservation landscape in Indonesia and reports on how the pilot project might offer an effective and impactful pathway to the development of conservation in the country. The result, in general, indicates that BAHCIP has improved the interns’ understanding and awareness of the importance of conservation, enriched their conservation experience, and encouraged them to pursue conservation studies.

ABSTRACTOver recent decades a more holistic view of cultural heritage has emerged, beyond simplistic tangible versus intangible dichotomies. Similarly, conservation has evolved from being material- to value-based, developing living heritage, people-centred and people-culture-nature approaches. As conservation interventions on objects, monuments and sites can affect an associated living culture and vice versa, conservators have a responsibility not only to understand tangible and intangible values, but also the local community and practitioners and bearers of tradition, by considering forms of ‘usage’ and ‘interaction’ with objects/monuments, identifying them before practical conservation starts. Whilst often constraining practice, living heritage can enrich professional work by encouraging participation and creativity through generating new, and adapting existing, approaches. This paper examines some (practical) implications of living heritage for conservation practice, by considering the Patan Durbar Square in Nepal, and the emphasis placed on continued use and community connection, to help conservators assume their social responsibilities and increase awareness of this issue.

ABSTRACTThis paper provides an overview of the trade in artists’ materials in Canton between 1750 and 1842. Through an investigation of China’s foreign trade archives and records, this study gives a picture of international trade in artists’ materials, particularly pigments, during this period in Canton. Furthermore, it reveals a close trade in Western modern pigments between the West and China. The results of this research may be helpful to conservators and conservation scientists conducting treatments or technical studies on Chinese export paintings of this period.

ABSTRACTImmediately following the use of aluminium alloys, particularly Duralumin, in the construction of aircraft, protective coatings with anti-corrosion properties were developed. Among the numerous solutions to prevent corrosion, the most widely employed materials were organic primers containing chromates. This paper reports the study of the corrosion inhibitive compounds (chromates) used by aircraft manufacturers during World War II. More specifically, we have identified the nature of the compounds and assessed their current efficiency. Our analyses on samples collected from three different wrecks (French and German) excavated on terrestrial sites reveal that the primer contained either zinc tetroxychromate or lead chromate. Using XANES to study the chromium oxidation states elucidated the different phenomena taking place during the aging of the paint primer. We found that the reduction of Cr(VI) to Cr(III) species occurred either within the primer or at the interface of the primer with the Al alloy. This is believed to be due to alteration of the paint layer and its long exposure to the natural environment. However, even after 80 years, Cr(VI) is still present in the primers of these archaeological parts. Although a little altered, the chromate compound can still provide a source of inhibitor, thus maintaining the protection of the alloys.

ABSTRACTThis paper aims to support conservators to be recognised as positive changemakers. Effective changemakers can diagnose their experience of change, recognise their opportunity to negotiate and influence outcomes, identify the scale and depth of change required and the impact that change will have on others. Conservation practice has change at its core, with interventions on objects, collections or buildings that change them or their environment: beneficial conservation is cooperative and inclusive in how those changes are conceived and delivered. The paper considers change beyond conservation treatments offering a selection of tools and techniques to help diagnose and deliver change. The importance of engaging others in discussions and decision-making for delivering positive change is stressed.

ABSTRACTIn this paper, the structural mechanical analysis of the Terracotta Warriors, using 3D laser scanning technology and finite element methodology (FEM) is presented. The workflow of the case study mainly includes three steps along with the application of different software. The first step is to capture the point cloud using a 3D laser scanner and the reversed modeling using Geomagic Studio. Next, the model is imported into Hypermesh to accomplish mesh generation. Finally, the meshed model is imported into ABAQUS for analysis. The workflow constitutes an innovation for introducing a mesh generation method that is commonly used in biomechanics by Hypermesh, software that offers benefits such as functional and simple operation. In the analysis, cases such as sculpture at different incline angles to the ground and some particular conditions are included. The results indicate that apart from the ankle, the thigh and hip joints also remain in an adverse position under gravity. Given that the ground for storage and exhibition is not ideally flat, the stress on the whole structure can be reduced by rotating the sculpture at an appropriate angle.